Cas no 35633-50-2 (3-(2-methoxyethoxy)propanenitrile)

3-(2-Methoxyethoxy)propanenitrile is a versatile nitrile compound characterized by its ether-functionalized side chain, which enhances solubility in both polar and nonpolar solvents. This structural feature makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty polymers. Its reactivity as a nitrile allows for further functionalization, including hydrolysis to carboxylic acids or reduction to amines. The methoxyethoxy group contributes to improved stability and controlled reactivity, facilitating applications in multistep synthetic routes. The compound is typically handled under standard laboratory conditions, with compatibility across a range of reaction environments. Its balanced properties make it a practical choice for researchers seeking a reactive yet manageable nitrile derivative.

3-(2-methoxyethoxy)propanenitrile structure

35633-50-2 structure

Product Name:3-(2-methoxyethoxy)propanenitrile

CAS No:35633-50-2

MF:C₆H₁₁NO₂

MW:129.157041788101

CID:311576

PubChem ID:118852

Update Time:2025-06-07

3-(2-methoxyethoxy)propanenitrile Chemical and Physical Properties

Names and Identifiers

- Propanenitrile,3-(2-methoxyethoxy)-
- 3-(2-methoxyethoxy)propanenitrile
- EN300-171508
- 3-(2-METHOXYETHOXY)-PROPANENITRILE
- Z317037866
- SCHEMBL6796439
- AKOS000195933
- Propanenitrile, 3-(2-methoxyethoxy)-
- NS00029891
- Methoxyethoxypropionitrile
- 35633-50-2
- BS-28485
- CS-0209786
- DTXSID4067933
- DTXCID5039062
- DB-261616
- G23323
- ZAGOKQGYDCMNPT-UHFFFAOYSA-N
- Inchi： 1S/C6H11NO2/c1-8-5-6-9-4-2-3-7/h2,4-6H2,1H3
- InChI Key： ZAGOKQGYDCMNPT-UHFFFAOYSA-N
- SMILES： O(CCC#N)CCOC

Computed Properties

Exact Mass: 129.07903
Monoisotopic Mass: 129.078978594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 5
Complexity: 94.5
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.4
Topological Polar Surface Area: 42.2Å²

Experimental Properties

PSA: 42.25

3-(2-methoxyethoxy)propanenitrile Pricemore >>

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